![molecular formula C6H5N3O2 B3377396 2-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)acetonitrile CAS No. 130278-40-9](/img/structure/B3377396.png)
2-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)acetonitrile
Overview
Description
The compound “2-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)acetonitrile” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound. It’s important to note that Sigma-Aldrich provides this product to early discovery researchers as part of a collection of unique chemicals .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of 5-(6-Methyl-2,4-dioxo-1,2,3,4-tetrahydro-3-pyrimidinyl)-methyl-4-amino-1,2,4-triazol-3-thione was achieved through a series of reactions including alkylation, treatment with hydrazine hydrate, and reaction with carbon disulfide .Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringO=C(NC1=O)N(CC=O)C=C1C
. This indicates the presence of a pyrimidine ring and a nitrile group in the molecule. Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied. For example, the S-alkyl derivatives underwent a cyclocondensation reaction to give triazolothiadiazines .Scientific Research Applications
Oxidation and Synthesis Studies
Potassium Peroxydisulfate as an Oxidizing Agent : A study demonstrated the use of potassium peroxydisulfate in aqueous acetonitrile to oxidize various ethyl 3,4-dihydropyrimidin-2(1H)-one-5-carboxylates to their corresponding ethyl pyrimidin-2(1H)-one-5-carboxylates, yielding good to excellent results. The nature of the 4-substituent and solvent significantly influenced the rate of oxidation (Memarian & Farhadi, 2009).
Ultrasound-Assisted Dehydrogenation : In this research, various 5-acetyl-3,4-dihydropyrimidin-2(1H)-ones were synthesized. Their dehydrogenation by potassium peroxydisulfate in aqueous acetonitrile under thermal and sono-thermal conditions was investigated. The application of sonic waves significantly reduced the thermal reaction time (Memarian, Farhadi, & Sabzyan, 2010).
Sono-Thermal Oxidation : A combination of ultrasound and heat was used for the oxidation of some ethyl 3,4-dihydropyrimidin-2(1H)-one-5-carboxylates to their corresponding ethyl pyrimidin-2(1H)-one-5-carboxylates. The use of ultrasound increased the rate of reactions compared to reactions at reflux conditions (Memarian & Farhadi, 2008).
Structural and Chemical Analysis
Hydrogen-Bonded Aggregation in Pyrimidines : A study investigated the hydrogen-bonded aggregation in various pyrimidine derivatives. The crystal structures of these compounds showed wide variation in hydrogen-bonded aggregation due to small changes in molecular constitution (Trilleras et al., 2008).
Synthesis and Characterization of Derivatives : Research focused on the synthesis and characterization of (S/R)-2-(2-(5-fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl) acetamido) propanoic acid enantiomers. The structures were characterized by various spectroscopic methods (Xiong Jing, 2011).
Antitumor Activities of Derivatives : Another study synthesized certain derivatives and tested their in vitro antitumor activities, finding that the compounds have selective anti-tumor activities (Xiong Jing, 2011).
Synthesis and Structural Studies of Uracil Derivatives : Three uracil derivatives were synthesized and examined using X-ray crystallography, FT-IR, and NMR spectroscopy, providing insights into their molecular structure (Liu et al., 2014).
properties
IUPAC Name |
2-(2,4-dioxopyrimidin-1-yl)acetonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5N3O2/c7-2-4-9-3-1-5(10)8-6(9)11/h1,3H,4H2,(H,8,10,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASAMHTVOONHKPT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C(=O)NC1=O)CC#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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